2-(3-(Isopropylthio)benzamido)thiophene-3-carboxamide

• IUPAC Name: 2-[(3-propan-2-ylsulfanylbenzoyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S2/c1-9(2)21-11-5-3-4-10(8-11)14(19)17-15-12(13(16)18)6-7-20-15/h3-9H,1-2H3,(H2,16,18)(H,17,19)
• InChI Key: BYKWHXGJFOPZLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC(=C1)C(=O)NC2=C(C=CS2)C(=O)N
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

Thiophene-2-carboxamide derivatives are a class of organic compounds that contain a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The carboxamide group (-CONH2) is attached to the second carbon of the thiophene ring. These compounds are known for their diverse biological activities and are used as building blocks in organic synthesis.

Synthesis Analysis

The synthesis of thiophene-2-carboxamide derivatives often involves the reaction of thiophene with various reagents. For example, a series of benzo[b]thiophene-2-carboxamide derivatives were designed and synthesized for their STING-agonistic activity.

Molecular Structure Analysis

The molecular structure of thiophene-2-carboxamide derivatives can be analyzed using various spectroscopic methods including IR, 1H NMR, and 13C NMR. The exact structure would depend on the specific substituents attached to the thiophene ring and the carboxamide group.

Chemical Reactions Analysis

Thiophene-2-carboxamide derivatives can undergo various chemical reactions depending on the conditions and the specific substituents present. For example, they can participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiophene-2-carboxamide derivatives depend on their specific structure. For example, the molecular weight of 2-thiophenecarboxamide is 127.161 g/mol.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives, including our compound of interest, play a crucial role in drug discovery. . For instance, suprofen, which features a 2-substituted thiophene framework, serves as a nonsteroidal anti-inflammatory drug. Additionally, articaine, a 2,3,4-trisubstituted thiophene, acts as a voltage-gated sodium channel blocker and dental anesthetic in Europe.

Organic Semiconductors and Electronics

• Thiophene-based molecules contribute significantly to the advancement of organic semiconductors . . Their unique electronic properties make them valuable for designing efficient electronic devices.

Corrosion Inhibition

• . Their ability to protect metals from corrosion makes them essential for maintaining infrastructure and machinery.

Anti-Atherosclerotic Agents

• . Investigating the properties of our compound could reveal similar therapeutic potential.

Mechanism of Action

Target of Action

Thiophene derivatives have been known to exhibit a variety of biological effects . For instance, suprofen, a 2-substituted thiophene, is a nonsteroidal anti-inflammatory drug . Articaine, a 2,3,4-trisubstituent thiophene, is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe .

Mode of Action

It is known that thiophene derivatives can interact with various biological targets to exert their effects .

Pharmacokinetics

The pharmacokinetics of thiophene derivatives are generally influenced by their chemical structure and the presence of functional groups .

Result of Action

It is known that thiophene derivatives can have various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Action Environment

It is known that the biological activity of thiophene derivatives can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific biological environment .

Safety and Hazards

The safety and hazards associated with thiophene-2-carboxamide derivatives would depend on their specific structure. As with all chemicals, appropriate safety precautions should be taken when handling these compounds.

Future Directions

Thiophene-2-carboxamide derivatives are a promising class of compounds for the development of new drugs due to their diverse biological activities. Future research could focus on designing and synthesizing new derivatives with improved activity and selectivity for specific biological targets.